2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline

• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: [4-(4-methoxyphenyl)piperazin-1-yl]-quinolin-2-ylmethanone
• InChI: InChI=1S/C21H21N3O2/c1-26-18-9-7-17(8-10-18)23-12-14-24(15-13-23)21(25)20-11-6-16-4-2-3-5-19(16)22-20/h2-11H,12-15H2,1H3
• InChI Key: RWRCIEZMFAGSLD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=NC4=CC=CC=C4C=C3

Description

2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline, also known as MPQC, is a novel compound that has been synthesized and studied for its potential applications in scientific research. MPQC belongs to the class of quinoline-based compounds, which have been extensively studied due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline is not fully understood, but it is believed to modulate the activity of neurotransmitter receptors by binding to their allosteric sites. 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline may also inhibit the activity of enzymes involved in oxidative stress and inflammation, leading to its antioxidant and anti-inflammatory effects.
Biochemical and Physiological Effects:
2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline has been shown to have several biochemical and physiological effects, including modulation of neurotransmitter receptor activity, inhibition of oxidative stress and inflammation, and protection against neurotoxicity. 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline has several advantages for lab experiments, including its high potency and selectivity for neurotransmitter receptors, its antioxidant and anti-inflammatory properties, and its ability to cross the blood-brain barrier. However, 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline, including:
1. Further studies on the mechanism of action of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline and its effects on neurotransmitter receptor activity.
2. Investigation of the potential therapeutic applications of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Development of new synthetic methods for 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline with higher yields and purity.
4. Evaluation of the safety and toxicity of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline in animal models and humans.
5. Exploration of the potential applications of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline in other fields such as oncology and immunology.
In conclusion, 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline is a novel compound that has shown promising potential for scientific research, particularly in the field of neuroscience. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further studies on 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline may lead to the development of new therapeutic agents for the treatment of neurodegenerative diseases and other conditions.

Synthesis Methods

The synthesis of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline involves the reaction of 4-(4-Methoxyphenyl)piperazine-1-carboxylic acid with 2-chloroquinoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an amide bond between the piperazine and quinoline moieties, resulting in the formation of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline. The purity and yield of 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline can be improved by using appropriate purification techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for several neurotransmitter receptors, including serotonin and dopamine receptors, and may modulate their activity. 2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of neurodegenerative diseases.